2-fluoro-N-(2-isopropoxyphenyl)benzamide

• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.3 g/mol
• IUPAC Name: 2-fluoro-N-(2-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C16H16FNO2/c1-11(2)20-15-10-6-5-9-14(15)18-16(19)12-7-3-4-8-13(12)17/h3-11H,1-2H3,(H,18,19)
• InChI Key: MFIXNXYJLXGKHZ-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC=C1NC(=O)C2=CC=CC=C2F

Description

2-fluoro-N-(2-isopropoxyphenyl)benzamide, also known as Fipronil, is a widely used insecticide in the agricultural industry. It was first introduced in 1993 and has since become one of the most popular insecticides due to its effectiveness against a wide range of pests.

Mechanism of Action

2-fluoro-N-(2-isopropoxyphenyl)benzamide works by targeting the central nervous system of insects. It acts as a non-competitive inhibitor of the GABA receptor, which is responsible for regulating the flow of chloride ions into neurons. By blocking this receptor, 2-fluoro-N-(2-isopropoxyphenyl)benzamide disrupts the normal functioning of the nervous system, leading to paralysis and death of the insect.
Biochemical and Physiological Effects
2-fluoro-N-(2-isopropoxyphenyl)benzamide has been found to have a number of biochemical and physiological effects on insects. Studies have shown that exposure to 2-fluoro-N-(2-isopropoxyphenyl)benzamide can lead to changes in the expression of genes involved in the regulation of ion channels and neurotransmitters, as well as in the metabolism of lipids and carbohydrates. In addition, 2-fluoro-N-(2-isopropoxyphenyl)benzamide has been shown to have a negative impact on the reproductive system of insects, leading to reduced fertility and fecundity.

Advantages and Limitations for Lab Experiments

2-fluoro-N-(2-isopropoxyphenyl)benzamide has a number of advantages for use in laboratory experiments. It is highly effective against a wide range of pests and has a low toxicity to mammals, making it a safe and effective choice for use in laboratory studies. However, 2-fluoro-N-(2-isopropoxyphenyl)benzamide can be expensive to produce and has a relatively short half-life, which can limit its usefulness in certain types of experiments.

Future Directions

There are a number of potential future directions for research on 2-fluoro-N-(2-isopropoxyphenyl)benzamide. One area of interest is the development of new formulations of the insecticide that are more effective against specific types of pests or that have a longer half-life. Another area of interest is the use of 2-fluoro-N-(2-isopropoxyphenyl)benzamide in combination with other insecticides or with biological control agents to improve its effectiveness. Finally, there is interest in studying the potential use of 2-fluoro-N-(2-isopropoxyphenyl)benzamide in the treatment of other diseases besides malaria, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, 2-fluoro-N-(2-isopropoxyphenyl)benzamide is a widely used insecticide that has been extensively studied for its insecticidal properties. It works by targeting the central nervous system of insects and has a number of biochemical and physiological effects on these organisms. While it has a number of advantages for use in laboratory experiments, there are also limitations to its use. However, there are a number of potential future directions for research on 2-fluoro-N-(2-isopropoxyphenyl)benzamide, including the development of new formulations and the study of its potential use in the treatment of other diseases.

Synthesis Methods

2-fluoro-N-(2-isopropoxyphenyl)benzamide is synthesized through a multi-step process that involves the reaction of 2-amino-5-fluorobenzamide with 2-isopropoxyaniline in the presence of a catalyst. The resulting intermediate is then reacted with chlorosulfonic acid, followed by treatment with ammonia to yield 2-fluoro-N-(2-isopropoxyphenyl)benzamide. The synthesis of 2-fluoro-N-(2-isopropoxyphenyl)benzamide is a complex process that requires careful control of reaction conditions and the use of specialized equipment.

Scientific Research Applications

2-fluoro-N-(2-isopropoxyphenyl)benzamide has been extensively studied for its insecticidal properties and has been found to be effective against a wide range of pests, including termites, ants, cockroaches, and fleas. In addition to its use as an insecticide, 2-fluoro-N-(2-isopropoxyphenyl)benzamide has also been studied for its potential use in the treatment of malaria, as it has been found to be effective against the malaria parasite in laboratory tests.